N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)-3-(methylsulfonyl)-2-oxoimidazolidine-1-carboxamide

• IUPAC Name: N-[[2-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]-3-methylsulfonyl-2-oxoimidazolidine-1-carboxamide
• InChI: InChI=1S/C15H18N6O4S/c1-19-10-12(9-18-19)13-11(4-3-5-16-13)8-17-14(22)20-6-7-21(15(20)23)26(2,24)25/h3-5,9-10H,6-8H2,1-2H3,(H,17,22)
• InChI Key: OFYCOAGONLCBPW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=C(C=CC=N2)CNC(=O)N3CCN(C3=O)S(=O)(=O)C
• Molecular Formula: C15H18N6O4S
• Molecular Weight: 378.4 g/mol

Description

N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)-3-(methylsulfonyl)-2-oxoimidazolidine-1-carboxamide is a useful research compound. Its molecular formula is C15H18N6O4S and its molecular weight is 378.41. The purity is usually 95%.
The exact mass of the compound N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)-3-(methylsulfonyl)-2-oxoimidazolidine-1-carboxamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)-3-(methylsulfonyl)-2-oxoimidazolidine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)-3-(methylsulfonyl)-2-oxoimidazolidine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Respiratory Disease Management

Research has shown that certain pyrazole derivatives, closely related to the compound , demonstrate significant potential in managing respiratory diseases. For example, a study by T. Stevens et al. (2011) highlighted the pharmacological characterization of a novel oral inhibitor of neutrophil elastase, an enzyme implicated in the progression of NE-driven respiratory diseases like bronchiectasis and chronic obstructive pulmonary disease. This inhibitor showed promise in reducing lung inflammation and associated structural changes in disease models, indicating a potential application in respiratory disease management (T. Stevens et al., 2011).

Antifungal and Antibacterial Activities

The antifungal activities of pyrazole derivatives have been explored, with some compounds displaying moderate effectiveness against phytopathogenic fungi, suggesting potential agricultural applications (Zhibing Wu et al., 2012). Additionally, antibacterial properties have been investigated, with certain pyrazolopyridine derivatives showing activity against Gram-negative and Gram-positive bacteria, indicating their potential as antibacterial agents (N. Panda et al., 2011).

Synthesis of Novel Compounds

The compound has been a focal point in the synthesis of novel compounds with potential therapeutic applications. Studies have been conducted on the synthesis of heterocycles based on pyrazole, showing promise in creating new molecules with specific biological activities, such as insecticidal agents against the cotton leafworm (Nanees N. Soliman et al., 2020). Another area of interest includes the development of polyimides for the removal of metal ions from aqueous solutions, highlighting its utility in environmental applications (Y. Mansoori et al., 2015).